Cas no 1039320-11-0 (1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol)

• Product Name: 1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol
• CAS No: 1039320-11-0
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 5710262
• PubChem ID: 43124126
• Update Time: 2025-05-22

1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ETHYL-1-BENZOFURAN-2-YL)ETHANE-1-THIOL
• EN300-1289181
• 1039320-11-0
• 1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol

• Inchi： 1S/C12H14OS/c1-3-9-10-6-4-5-7-11(10)13-12(9)8(2)14/h4-8,14H,3H2,1-2H3
• InChI Key： KEMGWGYKLQOEBG-UHFFFAOYSA-N
• SMILES： SC(C)C1=C(CC)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 206.07653624g/mol
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.1Ų

Additional information on 1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol

Introduction to 1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol (CAS No. 1039320-11-0)

The compound 1-(3-Ethyl-1-benzofuran-2-yl)ethane-1-thiol (CAS No. 1039320-11-0) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds, and it incorporates a thiol (-SH) group, making it a thiol derivative. The structure of this compound is characterized by a benzofuran ring substituted with an ethyl group at the 3-position and a thiol group attached to the ethane moiety at the 2-position of the benzofuran ring.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material science due to their versatile chemical properties and potential biological activities. The presence of the thiol group in CAS No. 1039320-11-0 adds another layer of functionality, enabling this compound to participate in various chemical reactions, such as thiolation and cross-coupling reactions. These reactions are crucial in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of CAS No. 1039320-11-0 involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by functionalization at specific positions to introduce substituents like the ethyl group and the thiol moiety. Researchers have explored various synthetic strategies, including oxidative coupling, Friedel-Crafts alkylation, and thiolation reactions, to optimize the yield and purity of this compound.

One of the most promising applications of CAS No. 1039320-11-0 lies in its potential as a building block for constructing bioactive molecules. The benzofuran framework is known for its ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and electron-donating substituents. The thiol group further enhances its reactivity, allowing for the formation of disulfide bonds or metal chelation sites, which are essential in drug design.

In addition to its role in drug discovery, CAS No. 1039320-11-0 has shown promise in material science applications. For instance, its ability to form self-assembled monolayers (SAMs) on surfaces has been explored for use in nanotechnology and sensor development. The thiol group facilitates strong interactions with metal surfaces, making this compound a candidate for creating highly sensitive biosensors or electronic devices.

Recent advancements in computational chemistry have also contributed to our understanding of CAS No. 1039320-11-0's properties. Molecular modeling studies have revealed that this compound exhibits favorable pharmacokinetic profiles, suggesting that it could be suitable for oral administration or other delivery routes in therapeutic applications.

In conclusion, CAS No. 1039320- is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the aromaticity of benzofurans with the reactivity of thiols, making it an attractive candidate for both fundamental research and practical innovations.